2-((5-(4-bromophenyl)-1-isobutyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(2-methylpropyl)imidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C23H24BrN3OS/c1-16(2)14-27-21(18-7-9-19(24)10-8-18)13-25-23(27)29-15-22(28)26-12-11-17-5-3-4-6-20(17)26/h3-10,13,16H,11-12,14-15H2,1-2H3
• InChI Key: OBJMDIOTNODJTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=CN=C1SCC(=O)N2CCC3=CC=CC=C32)C4=CC=C(C=C4)Br
• Molecular Formula: C23H24BrN3OS
• Molecular Weight: 470.4 g/mol

Description

2-((5-(4-bromophenyl)-1-isobutyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a small molecule inhibitor that has shown promising results in various preclinical studies. The purpose of

Scientific Research Applications

Anticancer Potential

A method for assembling the imidazo[2,1-b][1,3]thiazole system, closely related to the compound , has shown potential anticancer activity. This synthesis pathway, involving reactions with bromo ketones and 2-aminothiazoles, led to compounds with moderate efficacy in suppressing the growth of kidney cancer cells, and to a lesser extent, prostate cancer, colon cancer, and leukemia cells Л. М. Потиха & В. С. Броварец, 2020.

Cholinesterase Inhibition for Alzheimer's Research

The synthesis of tetrazole derivatives, including 2-[(1-methyl-1H-tetrazole-5-yl)thio]-1-(substituted phenyl)ethanone, has been explored for their anticholinesterase activities. These compounds have shown promise as inhibitors of acetylcholinesterase (AChE), which is a target for Alzheimer's disease treatment. Specifically, compounds exhibited significant inhibitory effects on AChE, suggesting their potential for further research in Alzheimer's disease management Usama Abu Mohsen et al., 2014.

Antimicrobial and Antifungal Activities

Compounds structurally related to 2-((5-(4-Bromophenyl)-1-isobutyl-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone have been synthesized with a focus on their antimicrobial and antifungal properties. For instance, novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines exhibited significant antibacterial activity comparable to standard drugs like Streptomycin and Benzyl penicillin, and antifungal activity against Fluconazole V. Reddy & K. R. Reddy, 2010. This research highlights the potential of such compounds in addressing resistant microbial strains.

Anti-inflammatory and Analgesic Properties

The synthesis of 4,5-diaryl-2-(substituted thio)-1H-imidazoles has been investigated for their potential anti-inflammatory and analgesic properties. Some analogues in this category were found to be more potent than phenylbutazone and indomethacin, key drugs in managing pain and inflammation. This research opens avenues for the development of new therapeutic agents in pain management and inflammatory conditions T. Sharpe et al., 1985.